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Compound of Interest

Compound Name: TL02-59

Cat. No.: B611385 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

document provides essential guidance on the proper disposal procedures for TL02-59, a potent

and selective Fgr inhibitor.[1][2][3][4][5] Given the absence of a specific Safety Data Sheet

(SDS) for TL02-59, this protocol is based on general best practices for the disposal of

hazardous chemical waste in a laboratory setting.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines and requirements.

All personnel handling TL02-59 waste must wear appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat.

Quantitative Data Summary
While specific disposal-related quantitative data for TL02-59 is not publicly available, the

following table summarizes general recommendations for hazardous chemical waste

management.
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Parameter Guideline Rationale

Container Fill Level Do not exceed 90% capacity
To prevent spills and allow for

vapor expansion.[2]

Waste Storage Time
Up to 90 days (varies by

jurisdiction)

Compliance with regulations

for hazardous waste

accumulation.[2]

pH for Aqueous Waste N/A for TL02-59 (solid)

For aqueous waste, pH should

generally be between 5.5 and

10.5 for drain disposal, but this

is not applicable to solid TL02-

59.[5]

Secondary Containment
Must hold 110% of the volume

of the largest container

To contain leaks and spills

effectively.[4]

Experimental Protocol: Step-by-Step Disposal of
TL02-59
This protocol outlines the standard procedure for the disposal of unused or residual TL02-59.

Materials:

Original TL02-59 container (or a compatible, labeled waste container)

Hazardous waste tag/label (provided by your institution's EHS)

Secondary containment bin

Personal Protective Equipment (PPE)

Procedure:

Waste Identification and Classification:

Treat all unused or residual TL02-59 as hazardous chemical waste.
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Do not mix TL02-59 with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Container Preparation and Labeling:

If possible, use the original manufacturer's container for disposal.[4]

If the original container is not available or compromised, select a compatible container with

a secure, leak-proof lid.

Affix a hazardous waste tag to the container.

Complete the tag with the following information:

The words "Hazardous Waste"[3][6]

Full chemical name: TL02-59

CAS Number: 1315330-17-6[1]

Quantity of waste

Date of accumulation

Principal Investigator's name and contact information

Laboratory location (Building and Room number)

Waste Accumulation and Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.[3]

The SAA should be under the control of laboratory personnel and away from general

traffic.[4]

Place the primary waste container within a larger, chemically resistant secondary

containment bin to prevent the spread of potential spills.[4]
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Ensure incompatible wastes are segregated to prevent accidental reactions.[3]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or the

designated hazardous waste management office to schedule a pickup.

Provide the EHS office with all necessary information about the waste, as detailed on the

hazardous waste tag.

Follow any additional instructions provided by the EHS for waste pickup and transport.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of TL02-59.
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Figure 1: TL02-59 Disposal Workflow
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Caption: Logical workflow for the safe disposal of TL02-59.
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Disclaimer: This information is intended as a general guide. Always prioritize and adhere to the

specific protocols and regulations established by your institution's Environmental Health and

Safety department and local authorities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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